Cas no 197094-17-0 (4H-Pyrrolo[1,2-b]pyrazol-4-one, 5,6-dihydro-5-methyl-)

4H-Pyrrolo[1,2-b]pyrazol-4-one, 5,6-dihydro-5-methyl-, is a heterocyclic compound featuring a fused pyrrole-pyrazole core, which is of interest in medicinal chemistry and materials science. Its structure offers versatility as a building block for synthesizing biologically active molecules, particularly in the development of pharmaceuticals targeting central nervous system disorders or inflammation. The 5-methyl substitution enhances stability and influences reactivity, making it suitable for selective functionalization. This compound’s rigid scaffold may also contribute to improved binding affinity in drug design. Its synthetic utility is further underscored by potential applications in agrochemicals and optoelectronic materials, where heterocyclic frameworks are often prioritized for their electronic properties.

4H-Pyrrolo[1,2-b]pyrazol-4-one, 5,6-dihydro-5-methyl- structure

197094-17-0 structure

Product Name:4H-Pyrrolo[1,2-b]pyrazol-4-one, 5,6-dihydro-5-methyl-

CAS No:197094-17-0

MF:C₇H₈N₂O

MW:136.15122127533

MDL:MFCD24709115

CID:3870807

PubChem ID:15356617

Update Time:2025-06-07

4H-Pyrrolo[1,2-b]pyrazol-4-one, 5,6-dihydro-5-methyl- Chemical and Physical Properties

Names and Identifiers

- 4H-Pyrrolo[1,2-b]pyrazol-4-one, 5,6-dihydro-5-methyl-
- 5-Methyl-5,6-dihydro-4H-pyrrolo[1,2-b]pyrazol-4-one
- 197094-17-0
- 5-methyl-5,6-dihydropyrrolo[1,2-b]pyrazol-4-one
- 5,6-Dihydro-5-methyl-4h-pyrrolo[1,2-b]pyrazol-4-one
- DB-196198
- SCHEMBL18338552
- MDL： MFCD24709115
- Inchi： 1S/C7H8N2O/c1-5-4-9-6(7(5)10)2-3-8-9/h2-3,5H,4H2,1H3
- InChI Key： OKUOPCBAPYZUGX-UHFFFAOYSA-N
- SMILES： O=C1C2=CC=NN2CC1C

Computed Properties

Exact Mass: 136.063662883g/mol
Monoisotopic Mass: 136.063662883g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 10
Rotatable Bond Count: 0
Complexity: 169
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.6
Topological Polar Surface Area: 34.9Å²

4H-Pyrrolo[1,2-b]pyrazol-4-one, 5,6-dihydro-5-methyl- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
AstaTech	56871-0.25/G	5-METHYL-5,6-DIHYDRO-4H-PYRROLO[1,2-B]PYRAZOL-4-ONE	197094-17-0	95%	0.25g	$325	2023-09-19
AstaTech	56871-1/G	5-METHYL-5,6-DIHYDRO-4H-PYRROLO[1,2-B]PYRAZOL-4-ONE	197094-17-0	95%	1g	$812	2023-09-19
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1542105-1g	5-Methyl-5,6-dihydro-4H-pyrrolo[1,2-b]pyrazol-4-one	197094-17-0	98%	1g	￥7492	2023-02-23
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.	BD00871971-1g	5-METHYL-5,6-DIHYDRO-4H-PYRROLO[1,2-B]PYRAZOL-4-ONE	197094-17-0	95%	1g	￥5509.0	2023-02-23